N-(2-(2-(1-Ethylpiperidin-2-yl)ethyl)phenyl)formamide
Cat. No. B8641631
Key on ui cas rn:
58754-03-3
M. Wt: 260.37 g/mol
InChI Key: XXENCZMMERDVIU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:1]([CH3:2])[N:3]1[CH:4]([CH2:9][CH2:10][c:11]2[c:12]([NH:17][CH:18]=[O:19])[cH:13][cH:14][cH:15][cH:16]2)[CH2:5][CH2:6][CH2:7][CH2:8]1.[CH3:21][OH:22].[ClH:20]>>[CH2:1]([CH3:2])[N:3]1[CH:4]([CH2:9][CH2:10][c:11]2[c:12]([NH2:17])[cH:13][cH:14][cH:15][cH:16]2)[CH2:5][CH2:6][CH2:7][CH2:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCN1CCCCC1CCc1ccccc1NC=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCN1CCCCC1CCc1ccccc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
